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Compound of Interest

Compound Name: INCB3344

Cat. No.: B1248720

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo administration of
INCB3344, a potent and selective CCR2 antagonist, in various mouse models of disease. The
information compiled herein is intended to guide researchers in designing and executing
preclinical studies.

Introduction

INCB3344 is a small molecule inhibitor of the C-C chemokine receptor 2 (CCR2), which plays a
crucial role in mediating the migration of monocytes and macrophages to sites of inflammation.
By blocking the interaction of CCR2 with its ligand, CCL2 (also known as MCP-1), INCB3344
effectively reduces the infiltration of inflammatory cells, making it a valuable tool for studying
the role of CCR2 in a variety of inflammatory and autoimmune diseases. This document
summarizes key in vivo dosage and administration protocols from published literature.

Data Presentation: Dosage and Administration
Summary

The following tables provide a structured overview of INCB3344 dosage and administration
details across different mouse models.

Table 1: INCB3344 Oral Administration in Mouse Models
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Mouse ) .
Strain Dosage Frequency Vehicle Reference
Model
Delayed-Type
Y yp 30, 60, 100 Twice daily N
Hypersensitiv.  BALB/c Not specified [1112]
) mg/kg (BID)
ity
5% NMP, 5%
Solutol HS-
Status 30, 100 _ 15, 30% N
o C57BL/6 Single dose Not specified
Epilepticus mg/kg PEG-400,
60% citric
acid (10 mM)
Thioglycolate =~ Female ] )
30, 60, 100 Twice daily -
-Induced BALB/c (20 Not specified [3]
o mg/kg (BID) for 48h
Peritonitis s)]
Table 2: INCB3344 Intraperitoneal Administration in Mouse Models
Mouse . .
Strain Dosage Frequency Vehicle Reference
Model
10% DMSO
Three times a
Diabetic in
db/db 5 mg/kg/day week for 8 ) ] Not specified
Nephropathy physiological
weeks i
saline
Thioglycolate
-Induced BALB/c Not specified Not specified Not specified [4]
Peritonitis

Signaling Pathway

INCB3344 exerts its effects by antagonizing the CCR2 signaling pathway, which is pivotal in
monocyte and macrophage recruitment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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